6-Tert-butyl-5-cyclopropoxypicolinamide

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 6-tert-butyl-5-cyclopropyloxypyridine-2-carboxamide
• InChI: InChI=1S/C13H18N2O2/c1-13(2,3)11-10(17-8-4-5-8)7-6-9(15-11)12(14)16/h6-8H,4-5H2,1-3H3,(H2,14,16)
• InChI Key: GQQKOHJGIRPANH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=N1)C(=O)N)OC2CC2

Description

6-Tert-butyl-5-cyclopropoxypicolinamide is a synthetic organic compound characterized by a picolinamide backbone modified with a tert-butyl group at the 6-position and a cyclopropoxy substituent at the 5-position. This structure confers unique steric and electronic properties, making it a candidate for applications in medicinal chemistry and materials science. These procedures emphasize rigorous purification standards (e.g., 50 ppm purity thresholds via suppliers like Acros Organics) and characterization methodologies, which are critical for validating title compounds as per guidelines in .

Preparation Methods

The synthesis of 6-Tert-butyl-5-cyclopropoxypicolinamide typically involves the reaction of picolinamide derivatives with tert-butyl and cyclopropoxy substituents. One common method involves the use of tert-butylamine and cyclopropylamine as starting materials, which are reacted with picolinic acid derivatives under specific conditions to yield the desired product . Industrial production methods may involve optimized reaction conditions, such as controlled temperature and pressure, to ensure high yield and purity of the compound.

Chemical Reactions Analysis

6-Tert-butyl-5-cyclopropoxypicolinamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the tert-butyl or cyclopropoxy groups are replaced by other functional groups.

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

6-Tert-butyl-5-cyclopropoxypicolinamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 6-Tert-butyl-5-cyclopropoxypicolinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Key structural analogues include:

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Purity Standard
6-Tert-butyl-5-cyclopropoxypicolinamide (Target)	Picolinamide	6-tert-butyl, 5-cyclopropoxy	Not provided in evidence	Likely ≥50 ppm
Compound 6 ()	Tetrahydro-2H-pyran	tert-butyldimethylsilane, propargyl	~450 (estimated)	≥50 ppm
Intermediate 20 ()	Not specified	Cyclopropane derivatives	Not provided	≥50 ppm

Key Observations :

• However, Compound 6’s pyran ring vs. the target’s picolinamide backbone alters solubility and hydrogen-bonding capacity.
• Synthetic Complexity : Both compounds require multi-step syntheses, as inferred from ’s experimental procedures for intermediates (e.g., compounds 8–44). Cyclopropoxy groups, as in the target, often demand specialized ring-opening or cross-coupling strategies .
• Purity Standards : All compounds in adhere to ≥50 ppm purity thresholds, suggesting rigorous quality control consistent with industrial and academic benchmarks .

Functional Comparisons

• Medicinal Potential: Picolinamide derivatives are frequently explored as enzyme inhibitors (e.g., kinase targets), whereas pyran-based compounds like Compound 6 may serve as chiral building blocks for natural product synthesis. The cyclopropoxy moiety in the target compound could enhance metabolic stability compared to bulkier ethers in analogues .
• Thermal Stability : Tert-butyl groups generally improve thermal stability, but the absence of silane protecting groups (as in Compound 6) may reduce the target’s tolerance to acidic conditions.

Research Findings and Limitations

Key Data Gaps

• The provided evidence lacks explicit data on the target compound’s physicochemical properties (e.g., melting point, solubility) or biological activity. Structural comparisons rely on inferred trends from related intermediates.

Methodological Insights

• Synthesis : The target compound likely follows pathways similar to ’s intermediates, such as palladium-catalyzed couplings for cyclopropane installation or amidation for the picolinamide core .